Cas no 1333466-54-8 (4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one)

4-(Benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one is a pyrimidine derivative with potential applications in pharmaceutical and chemical research. Its structure features a benzylamino group at the 4-position and a hydroxymethyl substituent at the 5-position, offering versatility for further functionalization. The compound’s pyrimidin-2(1H)-one core is a key scaffold in nucleoside analogs and bioactive molecules, making it valuable for drug discovery. The hydroxymethyl group enhances solubility and reactivity, facilitating conjugation or derivatization. This intermediate is particularly useful in synthesizing modified nucleosides or heterocyclic compounds, with potential relevance in antiviral or anticancer research. Its well-defined structure and synthetic flexibility make it a practical building block for targeted molecular design.
4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one structure
1333466-54-8 structure
Product Name:4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one
CAS No:1333466-54-8
MF:C12H13N3O2
MW:231.250522375107
CID:1093338
PubChem ID:53390169
Update Time:2025-05-27

4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one
    • 6-(benzylamino)-5-(hydroxymethyl)-1H-pyrimidin-2-one
    • 1333466-54-8
    • SCHEMBL2463445
    • BDBM50389492
    • SB60339
    • CHEMBL2063055
    • Inchi: 1S/C12H13N3O2/c16-8-10-7-14-12(17)15-11(10)13-6-9-4-2-1-3-5-9/h1-5,7,16H,6,8H2,(H2,13,14,15,17)
    • InChI Key: FBVBRZXGCAJDSN-UHFFFAOYSA-N
    • SMILES: OCC1C=NC(NC=1NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 231.100776666g/mol
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 73.7Ų

4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one Pricemore >>

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